Cas no 638-37-9 (butanedial)

butanedial Properties

Names and Identifiers

• Succindialdehyde
• 1,4-BUTANEDIAL
• butanedial
• SUCCINALDEHYDE
• 1,4-Butanedione
• 1,4-dioxobutane
• 4-oxobutyraldehyde
• butane-1,4-dial
• succinaldehyde acid
• succinic aldehyde
• Succinic dialdehyde
• Q4864618
• NSC 11057
• beta-Formylpropionaldehyde
• .beta.-Formylpropionaldehyde
• E75948
• EN300-85898
• 1,4-butane dialdehyde
• NSC11057
• DTXSID3021514
• NSC-11057
• CHEBI:80762
• SUCCINALDEHYDE (40% IN H2O)
• diacetal
• NS00006323
• UNII-0503177591
• DTXCID001514
• 638-37-9
• DB-008691
• EINECS 211-333-8
• BCP20105
• NDGA derivative
• +Expand

• MDL： MFCD00192456
• InChIKey： PCSMJKASWLYICJ-UHFFFAOYSA-N
• Inchi： 1S/C4H6O2/c5-3-1-2-4-6/h3-4H,1-2H2
• SMILES： C(CC=O)C=O

Computed Properties

• Exact Mass: 86.03680
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 86.036779
• Heavy Atom Count: 6
• Complexity: 41.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.9
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 34.1

Experimental Properties

• LogP: 0.16440
• PSA: 34.14000
• Refractive Index: 1.4262
• Boiling Point: 98.74°C (rough estimate)
• Flash Point: 50.4 °C
• Density: 1.0650

butanedial Security Information

• Safety Instruction： 36/37
• Risk Phrases：R25; R36/37
• Dangerous goods sign： Xn
• Risk Phrases： 40

butanedial Customs Data

• HS CODE：2912190090
• Customs Data：

  China Customs Code:

  2912190090

  Overview:

  HS: 2912190090. Other acyclic aldehydes(No other oxygen-containing groups). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Appearance of tetraformaldehyde

  Summary:

  2912190090 acyclic aldehydes without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%